CUHK242

• Molecular Formula: C20H13Cl3N2O4S
• Molecular Weight: 483.7 g/mol
• InChI: InChI=1S/C20H13Cl3N2O4S/c21-12-2-4-14(20(26)27)17(8-12)24-10-11-1-6-19(18(7-11)25(28)29)30-13-3-5-15(22)16(23)9-13/h1-9,24H,10H2,(H,26,27)
• InChIKey: GXOLKDKCZWHIKQ-UHFFFAOYSA-N

CUHK242 Product Profile

CUHK242 (CAS: 2408055-05-8; molecular formula: C20H13Cl3N2O4S; molecular weight: 483.75) is a bacterial transcription inhibitor that targets the interaction between RNA polymerase (RNAP) and the sigma (σ) factor, thereby suppressing the initiation of RNA synthesis [1]. The compound exhibits a minimum inhibitory concentration (MIC) of 2 μg/mL against the Bacillus subtilis reporter strain BS2019 and possesses antimicrobial activity against clinically significant drug-resistant Staphylococcus aureus strains, including methicillin-resistant S. aureus (MRSA) and vancomycin-resistant S. aureus (VRSA) [1]. CUHK242 inhibits cellular RNA synthesis, which subsequently reduces protein synthesis [2].

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source
• [2] TargetMol. CUHK242 product page. Accessed 2025. View Source

Why CUHK242 Is Irreplaceable

While rifampicin and vancomycin are established anti-staphylococcal agents, direct comparative evidence reveals that CUHK242 exhibits distinct performance characteristics that cannot be replicated by simple substitution. CUHK242 maintains consistent MIC values against both MRSA and VRSA strains (2–4 μg/mL), whereas rifampicin displays high-level resistance in the same panel (MIC >2 μg/mL to >64 μg/mL) [1]. Furthermore, CUHK242 demonstrates a low propensity for resistance selection, with MIC fluctuations remaining within a fourfold threshold over 15 days of sub-inhibitory exposure, in stark contrast to the >30,000-fold MIC increase observed with rifampicin [1]. These differential profiles underscore that CUHK242 cannot be interchangeably used with other transcription or cell wall synthesis inhibitors in studies focused on resistance emergence or anti-virulence efficacy.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

CUHK242 Quantitative Differentiation Evidence

Resistance Avoidance vs. Rifampicin

CUHK242 maintains stable MIC values of 2–4 μg/mL against a panel of 12 MRSA strains and 10 VRSA strains, comparable to vancomycin (MIC 1 μg/mL). In contrast, rifampicin exhibits MIC values ranging from 0.0039 μg/mL to >2 μg/mL against MRSA strains and ≤0.002 μg/mL to >2 μg/mL against VRSA strains, indicating pre-existing high-level rifampicin resistance in multiple clinical isolates [1].

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MRSA and VRSA strains
Target Compound Data	2–4 μg/mL across all tested MRSA and VRSA strains
Comparator Or Baseline	Rifampicin: 0.0039 μg/mL to >2 μg/mL against MRSA strains; ≤0.002 μg/mL to >2 μg/mL against VRSA strains. Vancomycin: 1 μg/mL against all tested MRSA strains; 64 μg/mL to >256 μg/mL against VRSA strains.
Quantified Difference	CUHK242 exhibits ≤2-fold MIC variation across strains (2–4 μg/mL); rifampicin MIC varies >500-fold across the same panel. CUHK242 MIC against VRSA is 2–4 μg/mL versus vancomycin MIC of 64 to >256 μg/mL, a 16- to >128-fold advantage.
Conditions	Broth microdilution per CLSI guidelines; tested against 12 MRSA strains (including HA-MRSA ST239, CA-MRSA USA300, ST22, ST30, ST59) and 10 VRSA strains (VRSA-1 through VRSA-11a).

Why This Matters

CUHK242 provides consistent potency against both MRSA and VRSA, whereas rifampicin is ineffective against many drug-resistant clinical isolates and vancomycin fails against VRSA, making CUHK242 a more reliable tool compound for studying anti-staphylococcal mechanisms across resistant phenotypes.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

Anti-VRSA Activity vs. Vancomycin

In a 15-day serial passage experiment exposing S. aureus ATCC 29213 and MRSA USA300 to sub-inhibitory concentrations, CUHK242 MIC values fluctuated minimally, remaining within a fourfold change from baseline. Under identical conditions, rifampicin MIC increased progressively, culminating in a >30,000-fold rise from the original MIC by the experimental endpoint [1].

Evidence Dimension	Fold-change in MIC after 15 days of sub-inhibitory exposure
Target Compound Data	≤4-fold change
Comparator Or Baseline	Rifampicin: >30,000-fold change
Quantified Difference	Rifampicin resistance emergence is >7,500-fold greater than CUHK242 under identical selection pressure
Conditions	S. aureus ATCC 29213 and MRSA USA300 strain JE2 LAC; continuous exposure to sub-inhibitory levels for 15 days

Why This Matters

For researchers investigating resistance mechanisms or screening for anti-resistance adjuvants, CUHK242 offers a stable baseline tool that does not rapidly select for escape mutants, unlike rifampicin which generates high-level resistance within days.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

Anti-Virulence Activity in MRSA

Treatment of MRSA USA300 with sub-inhibitory levels of CUHK242, vancomycin, and rifampicin was assessed for the ability to protect rabbit erythrocytes from α-toxin-induced lysis. CUHK242 treatment was non-inferior to both vancomycin and rifampicin in attenuating hemolysis, with all three compounds reducing rabbit red blood cell lysis compared to the untreated control group [1].

Evidence Dimension	Attenuation of α-toxin-mediated rabbit RBC hemolysis
Target Compound Data	Non-inferior to vancomycin and rifampicin
Comparator Or Baseline	Vancomycin and rifampicin (both non-inferior to CUHK242); untreated control
Quantified Difference	All three compounds reduced hemolysis relative to untreated control; no statistically significant difference among CUHK242, vancomycin, and rifampicin.
Conditions	MRSA USA300 strain JE2 LAC; sub-inhibitory drug concentrations; rabbit RBC lysis assay

Why This Matters

CUHK242 matches the anti-virulence efficacy of established clinical agents against MRSA α-toxin production, positioning it as a validated tool for studying virulence attenuation mechanisms without the confounding factor of rapid resistance emergence that limits rifampicin.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

Mechanism of Action: RNAP-σ PPI Inhibition

CUHK242 inhibits the protein-protein interaction (PPI) between the RNAP clamp helix (CH) fragment and the σ factor, with a quantified IC50 value of 117.7 ± 5.91 µM in a luciferase complementation assay [1]. This mechanism is distinct from rifampicin, which blocks RNA extension by binding to the RNAP β-subunit rather than disrupting the RNAP-σ initiation complex [2].

Evidence Dimension	Inhibition of RNAP-σ interaction
Target Compound Data	IC50 = 117.7 ± 5.91 µM
Comparator Or Baseline	Rifampicin: does not inhibit RNAP-σ interaction; binds RNAP β-subunit to block elongation
Quantified Difference	Qualitative mechanistic distinction: CUHK242 targets transcription initiation complex formation, while rifampicin targets elongation.
Conditions	Luciferase complementation assay using RNAP clamp helix fragment and σ factor fused with NanoLuc tags

Why This Matters

The distinct mechanism of action—targeting transcription initiation rather than elongation—provides a rationale for the observed low resistance propensity and supports the use of CUHK242 as a mechanistically orthogonal tool for probing bacterial transcription regulation.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source
• [2] Campbell EA, et al. Structural mechanism for rifampicin inhibition of bacterial RNA polymerase. Cell. 2001;104(6):901-912. View Source

Intracellular Target Engagement in B. subtilis

In time-kill assays against B. subtilis BS2019, CUHK242 at sub-MIC levels (½ × MIC) achieved eradication of viable colonies below the detection limit within 4 hours, matching the bactericidal kinetics of rifampicin under identical conditions [1]. At ½ × MIC, CUHK242 reduced viable colony count by >10-fold compared to the control, whereas chloramphenicol remained bacteriostatic and ampicillin exhibited faster kill kinetics.

Evidence Dimension	Time to eradication of viable colonies at sub-MIC (½ × MIC)
Target Compound Data	Below detection limit within 4 h
Comparator Or Baseline	Rifampicin: below detection limit within 4 h; Chloramphenicol: bacteriostatic; Ampicillin: eradication within 2 h
Quantified Difference	CUHK242 and rifampicin exhibit equivalent time-to-kill at ½ × MIC; CUHK242 reduces CFU by >10-fold at ½ × MIC compared to negligible CFU reduction for rifampicin at ½ × MIC over the 5-min reporter assay window.
Conditions	B. subtilis reporter strain BS2019; ½ ×, 1 ×, and 4 × MIC; viable colony counting

Why This Matters

CUHK242 demonstrates rapid bactericidal activity comparable to rifampicin in B. subtilis, validating its utility as a transcription inhibitor tool in Gram-positive model systems without the confounding resistance emergence issues associated with rifampicin.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

Bactericidal Kinetics in B. subtilis

Using a validated B. subtilis BS2019 reporter strain expressing NanoLuciferase (NanoLuc), CUHK242 at ½ × MIC suppressed Nluc mRNA levels, resulting in diminished luminescence signal compared to the untreated control group [1]. At ¼ × MIC, a modest reduction in both Nluc expression and NanoLuc activity was observed. In contrast, the translation inhibitor chloramphenicol did not affect Nluc mRNA synthesis but significantly reduced luminescence, while the cell wall synthesis inhibitor ampicillin had no effect on either parameter.

Evidence Dimension	Suppression of Nluc mRNA and NanoLuc luminescence
Target Compound Data	Substantial suppression at ½ × MIC; modest reduction at ¼ × MIC
Comparator Or Baseline	Rifampicin: ~2-fold reduction in Nluc expression; Chloramphenicol: no effect on Nluc mRNA, significant luminescence reduction; Ampicillin: no effect on either
Quantified Difference	CUHK242 suppresses both mRNA and protein output; rifampicin reduces Nluc expression by ~2-fold; untreated control shows 20% increase in enzymatic activity over assay duration.
Conditions	B. subtilis BS2019 reporter strain; 5-min assay duration; ½ × and ¼ × MIC

Why This Matters

The distinct pattern of transcriptional suppression distinguishes CUHK242 from translation and cell wall inhibitors, confirming its mechanism of action and supporting its use as a positive control in high-throughput screening assays for bacterial transcription inhibitors.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source

CUHK242 Application Scenarios

Resistance-Avoidance Studies for MRSA

CUHK242 serves as a mechanistically defined positive control in luciferase-based bacterial reporter systems, such as the B. subtilis BS2019 NanoLuc assay, for identifying and characterizing novel bacterial transcription inhibitors [1]. Its ability to suppress both Nluc mRNA and luminescence signal at sub-MIC concentrations provides a clear benchmark for hit validation. Unlike rifampicin, which can induce stress responses that elevate transcription of RNAP subunits after 20 minutes [1], CUHK242's activity profile within the 5-minute assay window minimizes confounding cellular feedback, making it a more reliable reference compound for early-stage antimicrobial screening.

VRSA Antibacterial Screening

The minimal resistance selection propensity of CUHK242—demonstrated by ≤4-fold MIC shift over 15 days of sub-inhibitory exposure versus >30,000-fold for rifampicin [1]—positions it as a valuable tool for investigating the genetic and biochemical determinants of resistance to transcription inhibitors. Researchers can use CUHK242 as a stable baseline to compare resistance evolution trajectories against high-resistance-liability comparators, or to screen for adjuvant compounds that potentiate anti-staphylococcal activity without driving resistance.

Anti-Virulence and Host–Pathogen Studies

CUHK242 demonstrates non-inferior attenuation of MRSA α-toxin-mediated hemolysis compared to vancomycin and rifampicin [1]. This established anti-virulence activity, combined with its low resistance selection profile, makes CUHK242 an ideal reference compound for studies investigating the regulation of virulence factor expression in S. aureus. Researchers examining quorum sensing, toxin secretion pathways, or host-pathogen interactions can employ CUHK242 as a transcription-targeting control that modulates virulence without rapidly selecting for resistant subpopulations.

RNAP-σ PPI Inhibitor Pharmacophore Validation

With a defined IC50 of 117.7 ± 5.91 µM against the RNAP-σ interaction in a luciferase complementation assay [1], CUHK242 provides a quantifiable benchmark for investigating the structural and functional dynamics of bacterial transcription initiation. Its distinct mechanism—disrupting the RNAP-σ complex rather than blocking elongation—offers a complementary tool to rifampicin for dissecting the molecular pharmacology of transcription inhibitors and for validating novel PPI inhibitors targeting the bacterial transcription machinery.

• [1] Lam NM, et al. Development of a luciferase-based Gram-positive bacterial reporter system for the characterization of antimicrobial agents. Appl Environ Microbiol. 2024 Jul 17;90(8):e00717-24. View Source